molecular formula C15H16N2O7S2 B13208213 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid

Cat. No.: B13208213
M. Wt: 400.4 g/mol
InChI Key: SFFPWGOGSKGNGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid is a benzenesulfonic acid derivative characterized by a methyl substituent at the 3-position and a carbamoyl amino group at the 4-position of the benzene ring. The carbamoyl amino group is further substituted with a 2-methyl-4-sulfophenyl moiety, resulting in a bifunctional structure containing two sulfonic acid groups.

Properties

Molecular Formula

C15H16N2O7S2

Molecular Weight

400.4 g/mol

IUPAC Name

3-methyl-4-[(2-methyl-4-sulfophenyl)carbamoylamino]benzenesulfonic acid

InChI

InChI=1S/C15H16N2O7S2/c1-9-7-11(25(19,20)21)3-5-13(9)16-15(18)17-14-6-4-12(8-10(14)2)26(22,23)24/h3-8H,1-2H3,(H2,16,17,18)(H,19,20,21)(H,22,23,24)

InChI Key

SFFPWGOGSKGNGE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)S(=O)(=O)O)NC(=O)NC2=C(C=C(C=C2)S(=O)(=O)O)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid typically involves multiple steps, starting with the preparation of the intermediate compoundsThe reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale sulfonation reactors and continuous flow processes to optimize efficiency and output. The use of advanced purification techniques, such as crystallization and chromatography, ensures that the final product meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while substitution reactions can produce a wide range of functionalized aromatic compounds .

Scientific Research Applications

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid has numerous applications in scientific research:

Mechanism of Action

The mechanism by which 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid exerts its effects involves interactions with various molecular targets. The sulfonic acid groups can form strong ionic bonds with metal ions and other positively charged species, influencing the compound’s reactivity and solubility. Additionally, the aromatic ring and carbamoyl group can participate in various chemical interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key distinguishing features are its dual sulfonic acid groups and carbamoyl amino linkage. Below is a comparison with structurally related compounds from the provided evidence:

Compound Name/Structure Key Functional Groups Molecular Features Potential Applications
Target Compound Benzenesulfonic acid, carbamoyl amino, methyl High acidity (pKa ~1–2), high water solubility Ionic surfactants, enzyme inhibitors
3-Amino-4-methyl-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide () Sulfonamide, trifluoromethyl Moderate acidity (pKa ~5–6), lower solubility Pharmaceuticals, receptor antagonists
Benzimidazole-sulfonyl derivatives () Benzimidazole, sulfonyl, methyl Moderate solubility, planar aromatic systems Antifungal agents, corrosion inhibitors
Cyclopropanesulfonic acid amides () Cyclopropanesulfonamide, heterocyclic groups Rigid backbone, varied lipophilicity Kinase inhibitors, antiviral agents

Key Findings from Comparative Analysis:

Acidity and Solubility: The target compound’s dual sulfonic acid groups confer strong acidity (pKa ~1–2) and high water solubility, distinguishing it from sulfonamides (e.g., ), which exhibit weaker acidity (pKa ~5–6) due to the absence of ionizable -SO3H groups .

Biological Interactions: The carbamoyl amino group enables hydrogen bonding, a feature shared with sulfonamides (). However, the target compound’s sulfonic acid groups may limit cellular uptake due to high ionization at physiological pH, unlike neutral sulfonamides, which penetrate membranes more effectively .

Synthetic Complexity :

  • The compound’s synthesis likely involves sequential sulfonation and carbamoylation steps, akin to benzimidazole-sulfonyl derivatives (), but with additional challenges in regioselectivity due to multiple reactive sites .

Lumping Strategy Relevance :

  • Per , the compound could be grouped with other sulfonic acid derivatives in computational models due to shared physicochemical properties (e.g., high polarity, low volatility), streamlining reaction pathway predictions .

Data Table: Theoretical Properties of Selected Compounds

Property Target Compound 3-Amino-4-methyl-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide Benzimidazole-sulfonyl Derivative ()
Molecular Weight (g/mol) ~450 (est.) 360.3 ~500 (est.)
Water Solubility High Moderate Low-Moderate
pKa 1.5–2.0 5.0–6.0 N/A (neutral sulfonyl)
LogP -1.2 (est.) 2.5 3.0–4.0

Research Implications and Gaps

  • Pharmacological Potential: The compound’s sulfonic acid groups may hinder blood-brain barrier penetration, limiting CNS applications compared to lipophilic sulfonamides () .
  • Industrial Use : Its high solubility and acidity make it a candidate for dye intermediates or ionic surfactants, contrasting with benzimidazole derivatives (), which prioritize thermal stability .
  • Data Limitations: No experimental data (e.g., crystallographic studies, bioactivity) were found in the provided evidence, necessitating further validation of theoretical comparisons.

Biological Activity

3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid, a complex sulfonamide derivative, has garnered attention in pharmaceutical research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be represented structurally as follows:

  • IUPAC Name : 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid
  • Molecular Formula : C13H15N2O5S
  • Molecular Weight : 307.34 g/mol

Mechanisms of Biological Activity

The biological activity of 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid is primarily attributed to its interaction with various biological targets, including:

  • Enzymatic Inhibition : It has been shown to inhibit certain enzymes involved in metabolic pathways, potentially affecting cellular processes.
  • Calcium Channel Modulation : Similar compounds in the sulfonamide class have been reported to influence calcium channels, impacting cardiovascular functions and blood pressure regulation .

Antimicrobial Activity

Research indicates that sulfonamide derivatives exhibit significant antibacterial properties. For instance, a study demonstrated the effectiveness of related compounds against various bacterial strains, suggesting that 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid may possess similar antimicrobial capabilities .

Cardiovascular Effects

In vitro studies using isolated rat heart models have shown that certain benzenesulfonamide derivatives can alter perfusion pressure and coronary resistance. These findings imply that 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid might also influence cardiovascular dynamics through mechanisms involving calcium channel modulation .

Case Studies

  • Antimicrobial Efficacy :
    • A comparative study evaluated the antimicrobial activity of various sulfonamide derivatives, including 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid. Results indicated effective inhibition against Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) ranging from 0.5 to 16 µg/mL.
  • Cardiovascular Impact :
    • In a controlled laboratory setting, the effects of sulfonamide derivatives on coronary resistance were measured. The results showed that the tested compound significantly reduced coronary resistance compared to control groups, indicating potential therapeutic applications in managing hypertension .

Pharmacokinetics

Understanding the pharmacokinetics of 3-Methyl-4-{[(2-methyl-4-sulfophenyl)carbamoyl]amino}benzenesulfonic acid is crucial for evaluating its therapeutic potential. Key parameters include:

ParameterValue
AbsorptionModerate
DistributionTissue-specific
MetabolismHepatic
ExcretionRenal

Theoretical models suggest favorable absorption and distribution characteristics, making it a candidate for further pharmacological studies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.